Pyritinol Pyritinol Pyritinol, also known as pyrithioxine, is a member of the vitamin B6 class of compounds. Some studies have found large doses of Pyritinol can help to reduce hangovers. One small study, with 12 subjects given pyritinol, showed an improvement in performance on tests of reaction time, but not on memory tests. In many countries, it is available over the counter and is widely advertised on the internet as being for
Brand Name: Vulcanchem
CAS No.: 1098-97-1
VCID: VC0540743
InChI: InChI=1S/C16H20N2O4S2/c1-9-15(21)13(5-19)11(3-17-9)7-23-24-8-12-4-18-10(2)16(22)14(12)6-20/h3-4,19-22H,5-8H2,1-2H3
SMILES: CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C
Molecular Formula: C16H20N2O4S2
Molecular Weight: 368.5 g/mol

Pyritinol

CAS No.: 1098-97-1

Inhibitors

VCID: VC0540743

Molecular Formula: C16H20N2O4S2

Molecular Weight: 368.5 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

Pyritinol - 1098-97-1

CAS No. 1098-97-1
Product Name Pyritinol
Molecular Formula C16H20N2O4S2
Molecular Weight 368.5 g/mol
IUPAC Name 5-[[[5-hydroxy-4-(hydroxymethyl)-6-methylpyridin-3-yl]methyldisulfanyl]methyl]-4-(hydroxymethyl)-2-methylpyridin-3-ol
Standard InChI InChI=1S/C16H20N2O4S2/c1-9-15(21)13(5-19)11(3-17-9)7-23-24-8-12-4-18-10(2)16(22)14(12)6-20/h3-4,19-22H,5-8H2,1-2H3
Standard InChIKey SIXLXDIJGIWWFU-UHFFFAOYSA-N
SMILES CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C
Canonical SMILES CC1=NC=C(C(=C1O)CO)CSSCC2=CN=C(C(=C2CO)O)C
Appearance Solid powder
Melting Point 219.0 °C
Description Pyritinol, also known as pyrithioxine, is a member of the vitamin B6 class of compounds. Some studies have found large doses of Pyritinol can help to reduce hangovers. One small study, with 12 subjects given pyritinol, showed an improvement in performance on tests of reaction time, but not on memory tests. In many countries, it is available over the counter and is widely advertised on the internet as being for
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Bonifen
Dipyridoxolyldisulfide
Encephabol
Enerbol
Hydrochloride, Pyritinol
Piriditol
Piritinol
Piritoxina
Pyridoxinedisulfide
Pyrithioxin
Pyrithioxine
Pyritinol
Pyritinol Hydrochloride
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2. Hindmarch I, Coleston DM, Kerr JS. Psychopharmacological effects of pyritinol in normal volunteers. Neuropsychobiology. 1990-1991;24(3):159-64. doi: 10.1159/000119478. PMID: 2135070.

3. Wiese JG, Shlipak MG, Browner WS. The alcohol hangover. Ann Intern Med. 2000 Jun 6;132(11):897-902. doi: 10.7326/0003-4819-132-11-200006060-00008. PMID: 10836917.

4. Fischhof PK, Saletu B, Rüther E, Litschauer G, Möslinger-Gehmayr R, Herrmann WM. Therapeutic efficacy of pyritinol in patients with senile dementia of the Alzheimer type (SDAT) and multi-infarct dementia (MID). Neuropsychobiology. 1992;26(1-2):65-70. doi: 10.1159/000118898. PMID: 1475039.

5. Nachbar F, Korting HC, Vogl T. Erythema multiforme-like eruption in association with severe headache following pyritinol. Dermatology. 1993;187(1):42-6. doi: 10.1159/000247196. PMID: 8324277.
PubChem Compound 14190
Last Modified Nov 11 2021
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